Layered double hydroxide supported Prussian blue nanocomposites for electrocatalytic reduction of H2O2

Analytical Methods Pub Date: 2012-06-07 DOI: 10.1039/C2AY25306B

Abstract

Layered double hydroxide supported Prussian blue nanocomposites (denoted as LDH-PB) were successfully prepared via chemical method and characterized by Fourier transform IR, X-ray diffraction, transmission electron microscope (TEM) and cyclic voltammetry. With polyaniline, polystyrene sulfonate and LDH-PB the composite film could be immobilized on a glassy carbon electrode for electrochemical detection of hydrogen peroxide (H2O2). The fabricated electrode exhibited a well-defined pair of redox peaks and excellent electrocatalytic activity. The sensor response to H2O2 shows a linear range of 6.00 × 10−6–1.86 × 10−4 mol L−1 with a low detection limit of 0.38 μmol L−1 at a signal-to-noise ratio of 3. For the advantages of easy update, low cost and good stability, this sensor can be expected to be widely use in pharmaceutics, clinical diagnostics, and for industrial detection of hydrogen peroxide.

Graphical abstract: Layered double hydroxide supported Prussian blue nanocomposites for electrocatalytic reduction of H2O2
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